Cas no 21508-07-6 (Heptane-2,3-diol)

• Product Name: Heptane-2,3-diol
• CAS No: 21508-07-6
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 1401520
• PubChem ID: 242927
• Update Time: 2025-04-20

Heptane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• heptane-2,3-diol
• CTK1A6503
• AC1L6AGY
• 2,3-Heptanediol
• 2,3-Heptandiol
• AGN-PC-008TKW
• AR-1D2794
• AC1Q76N4
• 3-Hydroxy-2-heptanol
• NSC 51951
• NSC51951
• VUVZASHBYYMLRC-UHFFFAOYSA-N
• 21508-07-6
• propylene glycol butyl ester
• DS-011160
• DTXSID80287650
• NSC-51951
• SCHEMBL24855
• Heptane-2,3-diol

• Inchi： 1S/C7H16O2/c1-3-4-5-7(9)6(2)8/h6-9H,3-5H2,1-2H3
• InChI Key： VUVZASHBYYMLRC-UHFFFAOYSA-N
• SMILES： OC(C(C)O)CCCC

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44.24°C (estimate)
• Boiling Point: 91-94 ºC (3 Torr)
• Flash Point: 108.9±7.2 ºC,
• Refractive Index: 1.4445 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 40.46
• LogP: 0.91830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols